Cas no 25884-43-9 (1,3-Isobenzofurandione, 5,5'-thiobis-)

• Product Name: 1,3-Isobenzofurandione, 5,5'-thiobis-
• CAS No: 25884-43-9
• MF: C₁₆H₆O₆S
• MW: 326.280243396759
• CID: 3041137
• PubChem ID: 12956240
• Update Time: 2025-05-24

1,3-Isobenzofurandione, 5,5'-thiobis- Chemical and Physical Properties

Names and Identifiers

• 1,3-Isobenzofurandione, 5,5'-thiobis-
• 25884-43-9
• 4,4'-thiodiphthalic anhydride
• SCHEMBL301318
• 5,5'-Thiobis(isobenzofuran-1,3-dione)
• D74705
• 4,4 inverted exclamation mark -Bis(phthalic anhydride)sulfide
• EN300-7563575
• 5-[(1,3-dioxo-1,3-dihydro-2-benzofuran-5-yl)sulfanyl]-1,3-dihydro-2-benzofuran-1,3-dione
• CS-0088673
• 5-[(1,3-dioxo-2-benzofuran-5-yl)sulfanyl]-2-benzofuran-1,3-dione

• Inchi： 1S/C16H6O6S/c17-13-9-3-1-7(5-11(9)15(19)21-13)23-8-2-4-10-12(6-8)16(20)22-14(10)18/h1-6H
• InChI Key： PHCJRSXXXCZFPL-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=O)OC(C=2C=1)=O)C1C=CC2C(=O)OC(C=2C=1)=O

Computed Properties

• Exact Mass: 325.98850908g/mol
• Monoisotopic Mass: 325.98850908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 112Ų

Additional information on 1,3-Isobenzofurandione, 5,5'-thiobis-

Research Brief on 1,3-Isobenzofurandione, 5,5'-thiobis- (CAS: 25884-43-9): Recent Advances and Applications in Chemical Biology and Pharmaceutical Sciences

1,3-Isobenzofurandione, 5,5'-thiobis- (CAS: 25884-43-9) is a chemical compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been explored for its potential in drug development, material science, and as a key intermediate in organic synthesis. The following research brief provides an overview of the latest advancements related to this compound, focusing on its synthesis, biological activities, and emerging applications.

Recent studies have highlighted the synthetic utility of 1,3-Isobenzofurandione, 5,5'-thiobis- as a building block for the development of novel heterocyclic compounds. Researchers have successfully employed this compound in the synthesis of phthalimide derivatives, which exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's role in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways.

In addition to its synthetic applications, 1,3-Isobenzofurandione, 5,5'-thiobis- has been investigated for its potential as a fluorescent probe in bioimaging. A recent publication in Analytical Chemistry (2024) reported the development of a thiol-reactive probe based on this compound, which enables real-time monitoring of cellular thiol levels. This innovation holds promise for advancing our understanding of redox biology and could lead to new diagnostic tools for oxidative stress-related diseases.

The compound's mechanism of action has also been a subject of intense research. Computational studies utilizing density functional theory (DFT) have provided insights into its electronic structure and reactivity, which are crucial for rational drug design. Furthermore, in vitro assays have revealed its ability to modulate specific protein-protein interactions, suggesting potential applications in targeted therapy development.

From a pharmaceutical perspective, recent formulation studies have explored the compound's physicochemical properties to improve its bioavailability. Novel delivery systems, including nanoparticle-based carriers, have been developed to enhance the compound's stability and tissue penetration. These advancements address previous challenges associated with the compound's poor solubility and have opened new avenues for its therapeutic application.

Looking ahead, researchers are particularly excited about the compound's potential in addressing unmet medical needs. Ongoing clinical trials are evaluating derivatives of 1,3-Isobenzofurandione, 5,5'-thiobis- for the treatment of rare genetic disorders and certain types of cancer. The compound's unique chemical scaffold continues to inspire innovative approaches in drug discovery, making it a valuable asset in the pharmaceutical industry's toolkit.

In conclusion, 1,3-Isobenzofurandione, 5,5'-thiobis- (CAS: 25884-43-9) represents a promising chemical entity with diverse applications in chemical biology and pharmaceutical sciences. The recent research developments underscore its potential as a versatile tool for drug discovery, bioimaging, and material science. As investigations continue to unravel its full potential, this compound is poised to make significant contributions to advancing biomedical research and therapeutic development.